Cas no 2228755-48-2 (5-chloropyridin-2-yl sulfamate)

• Product Name: 5-chloropyridin-2-yl sulfamate
• CAS No: 2228755-48-2
• MF: C₅H₅ClN₂O₃S
• MW: 208.622798681259
• CID: 6004199
• PubChem ID: 165637749
• Update Time: 2025-05-20

5-chloropyridin-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 5-chloropyridin-2-yl sulfamate
• EN300-1989554
• 2228755-48-2

• Inchi： 1S/C5H5ClN2O3S/c6-4-1-2-5(8-3-4)11-12(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： FCGNXPPACXFUTD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)OS(N)(=O)=O

Computed Properties

• Exact Mass: 207.9709409g/mol
• Monoisotopic Mass: 207.9709409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.7Ų

Additional information on 5-chloropyridin-2-yl sulfamate

Comprehensive Analysis of 5-Chloropyridin-2-yl Sulfamate (CAS No. 2228755-48-2): Properties, Applications, and Industry Insights

5-Chloropyridin-2-yl sulfamate (CAS No. 2228755-48-2) is a specialized sulfamate derivative with a pyridine backbone, gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound features a chlorine substituent at the 5-position of the pyridine ring, enhancing its reactivity and potential as a building block in synthetic chemistry. Researchers are increasingly exploring its role in enzyme inhibition and catalyst design, aligning with trends in green chemistry and precision synthesis.

The sulfamate functional group in 5-chloropyridin-2-yl sulfamate offers versatile applications, particularly in drug discovery. Recent studies highlight its potential as a bioisostere for phosphate groups, a topic frequently searched in medicinal chemistry forums. Its metabolic stability and hydrogen-bonding capacity make it valuable for designing targeted therapeutics, especially in oncology and neurology—fields dominating 2024 pharmaceutical trends. The compound’s logP value and solubility profile are also critical parameters for formulators optimizing bioavailability.

In agrochemical contexts, 5-chloropyridin-2-yl sulfamate derivatives are investigated for plant protection formulations. With rising global interest in sustainable pesticides (a top-searched term in ACS Agricultural Journals), this compound’s mode of action against fungal pathogens is under scrutiny. Its low environmental persistence aligns with EU Green Deal regulations, making it a candidate for next-generation crop solutions.

Synthetic routes to CAS 2228755-48-2 often involve nucleophilic substitution of 2,5-dichloropyridine with sulfamoyl chloride, a process optimized for high atom economy—a key metric in process chemistry discussions. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its purity, while QSPR modeling predicts its ADME properties, addressing frequent queries in computational chemistry circles.

Regulatory compliance is another hotspot: 5-chloropyridin-2-yl sulfamate requires REACH registration for EU markets, and its toxicological profile is documented in ECHA dossiers. These aspects resonate with quality control professionals searching for ICH guidelines updates. Storage recommendations emphasize anhydrous conditions to prevent hydrolysis, a practical consideration for industrial scale-up.

Future prospects include its integration into covalent organic frameworks (COFs) for drug delivery, a trending topic in nanomaterials research. Patent analyses reveal growing IP activity around sulfamate-containing analogs, particularly for kinase inhibitors—a connection highlighted in recent WIPO databases searches. As structure-activity relationship (SAR) studies evolve, this compound’s role in fragment-based drug design may expand further.